Cas no 124646-10-2 (Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-)

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- structure
124646-10-2 structure
Product Name:Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
CAS No:124646-10-2
MF:C8H14N6S2
MW:258.366957187653
CID:98086
PubChem ID:15572362
Update Time:2025-04-18

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-
    • 3-[2-guanidinothiazol-4-ylmethylthio]propionamidine
    • 3-(((2-Guanidinothiazol-4-yl)methyl)thio)propanimidamide
    • MYP80MD10H
    • 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)propanimidamide
    • FAMOTIDIN IMPURITY, FAMOTIDINE AMIDINE- [USP IMPURITY]
    • 3-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]thio]propanamidine
    • FANULGZDUAVRRS-UHFFFAOYSA-N
    • SCHEMBL16386284
    • SCHEMBL10587291
    • Famotidine specified impurity A [EP]
    • 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]propanimidamide
    • Famotidin impurity, famotidine amidine- [USP]
    • UNII-MYP80MD10H
    • Q27284298
    • 124646-10-2
    • Propanimidamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-
    • Famotidine impurity A [EP]
    • DTXSID70154448
    • 3-((2-(Diaminomethyleneamino)thiazol-4-yl)methylthio)propanimidamide
    • FAMOTIDINE IMPURITY A [EP IMPURITY]
    • Famotidine amidine
    • Inchi: 1S/C8H14N6S2/c9-6(10)1-2-15-3-5-4-16-8(13-5)14-7(11)12/h4H,1-3H2,(H3,9,10)(H4,11,12,13,14)
    • InChI Key: FANULGZDUAVRRS-UHFFFAOYSA-N
    • SMILES: S(CC1=CSC(/N=C(\N)/N)=N1)CCC(=N)N

Computed Properties

  • Exact Mass: 258.07242
  • Monoisotopic Mass: 258.07213682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 181Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 455.5°C at 760 mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.776
  • PSA: 124.66

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  4 h, 80 °C
Reference
Identification, Synthesis, and Characterization of Unknown Impurity in the Famotidine Powder for Oral Suspension Due to Excipient Interaction by UPLC-MS/MS and NMR
Hotha, Kishore Kumar; Patel, Tejashkumar; Roychowdhury, Swapan; Subramanian, Veerappan, Journal of Liquid Chromatography & Related Technologies, 2015, 38(9), 977-985

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Raw materials

Propanimidamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]- Preparation Products

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